N-{6-[(dimethylamino)sulfonyl]-1,3-benzothiazol-2-yl}butanamide

• IUPAC Name: N-[6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl]butanamide
• InChI: InChI=1S/C13H17N3O3S2/c1-4-5-12(17)15-13-14-10-7-6-9(8-11(10)20-13)21(18,19)16(2)3/h6-8H,4-5H2,1-3H3,(H,14,15,17)
• InChI Key: LYVBWTSQCOLBSK-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=NC2=C(S1)C=C(C=C2)S(=O)(=O)N(C)C
• Molecular Formula: C13H17N3O3S2
• Molecular Weight: 327.4 g/mol

Description

N-{6-[(dimethylamino)sulfonyl]-1,3-benzothiazol-2-yl}butanamide, also known as DBD or DABMI, is a fluorescent probe commonly used in scientific research. It is a small molecule that can selectively bind to proteins and nucleic acids, making it an essential tool for studying biological processes.

Scientific Research Applications

N-{6-[(dimethylamino)sulfonyl]-1,3-benzothiazol-2-yl}butanamide is widely used in scientific research as a fluorescent probe to study biological processes. It can selectively bind to proteins and nucleic acids, making it an essential tool for studying DNA and RNA interactions, protein-protein interactions, and protein-ligand interactions. N-{6-[(dimethylamino)sulfonyl]-1,3-benzothiazol-2-yl}butanamide can also be used to study enzyme kinetics, protein folding, and protein trafficking.

Mechanism of Action

N-{6-[(dimethylamino)sulfonyl]-1,3-benzothiazol-2-yl}butanamide works by binding to proteins and nucleic acids, causing a shift in the fluorescence spectrum. The shift in the fluorescence spectrum can be used to monitor changes in the conformation of the protein or nucleic acid. N-{6-[(dimethylamino)sulfonyl]-1,3-benzothiazol-2-yl}butanamide can also be used to monitor enzymatic activity by measuring changes in fluorescence intensity over time.
Biochemical and Physiological Effects:
N-{6-[(dimethylamino)sulfonyl]-1,3-benzothiazol-2-yl}butanamide does not have any known biochemical or physiological effects on living organisms. It is a non-toxic compound that can be used safely in laboratory experiments.

Advantages and Limitations for Lab Experiments

N-{6-[(dimethylamino)sulfonyl]-1,3-benzothiazol-2-yl}butanamide has several advantages for laboratory experiments. It is a small molecule that can selectively bind to proteins and nucleic acids, making it an essential tool for studying biological processes. N-{6-[(dimethylamino)sulfonyl]-1,3-benzothiazol-2-yl}butanamide is also a fluorescent probe, which allows for real-time monitoring of changes in protein and nucleic acid conformation. However, N-{6-[(dimethylamino)sulfonyl]-1,3-benzothiazol-2-yl}butanamide has some limitations. It is not suitable for in vivo experiments as it cannot cross the cell membrane. N-{6-[(dimethylamino)sulfonyl]-1,3-benzothiazol-2-yl}butanamide also has limited photostability, which can affect the accuracy of the results obtained.

Future Directions

There are several future directions for the use of N-{6-[(dimethylamino)sulfonyl]-1,3-benzothiazol-2-yl}butanamide in scientific research. One direction is the development of improved fluorescent probes that are more photostable and have higher quantum yields. Another direction is the use of N-{6-[(dimethylamino)sulfonyl]-1,3-benzothiazol-2-yl}butanamide in drug discovery to identify compounds that can selectively bind to specific proteins or nucleic acids. N-{6-[(dimethylamino)sulfonyl]-1,3-benzothiazol-2-yl}butanamide can also be used in the development of biosensors for the detection of disease biomarkers. Additionally, N-{6-[(dimethylamino)sulfonyl]-1,3-benzothiazol-2-yl}butanamide can be used in the study of protein-protein interactions in living cells using advanced imaging techniques such as super-resolution microscopy.
Conclusion:
In conclusion, N-{6-[(dimethylamino)sulfonyl]-1,3-benzothiazol-2-yl}butanamide is a fluorescent probe commonly used in scientific research to study biological processes. It can selectively bind to proteins and nucleic acids, making it an essential tool for studying DNA and RNA interactions, protein-protein interactions, and protein-ligand interactions. N-{6-[(dimethylamino)sulfonyl]-1,3-benzothiazol-2-yl}butanamide has several advantages for laboratory experiments, but it also has some limitations. There are several future directions for the use of N-{6-[(dimethylamino)sulfonyl]-1,3-benzothiazol-2-yl}butanamide in scientific research, including the development of improved fluorescent probes, drug discovery, and the study of protein-protein interactions in living cells.

Synthesis Methods

N-{6-[(dimethylamino)sulfonyl]-1,3-benzothiazol-2-yl}butanamide can be synthesized by reacting 2-aminobenzenethiol with butyryl chloride in the presence of sodium bicarbonate. The resulting product is then reacted with N,N-dimethylformamide and sulfonyl chloride to form N-{6-[(dimethylamino)sulfonyl]-1,3-benzothiazol-2-yl}butanamide. The synthesis process is relatively simple, and the yield is high, making it a cost-effective way to produce N-{6-[(dimethylamino)sulfonyl]-1,3-benzothiazol-2-yl}butanamide for research purposes.